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Compound of Interest

Compound Name: D-(+)-Cellobiose-13C

Cat. No.: B12395374 Get Quote

This document provides essential safety and logistical information for the proper disposal of D-

(+)-Cellobiose-¹³C, a non-hazardous, isotopically labeled carbohydrate used in various

research applications. The following procedures are designed to ensure safe handling and

compliance with standard laboratory practices.

I. Safety and Handling Precautions
While D-(+)-Cellobiose-¹³C is not classified as a hazardous substance, adherence to good

laboratory practices is essential to ensure personnel safety.[1][2][3]

Personal Protective Equipment (PPE): Wear standard laboratory attire, including safety

glasses, a lab coat, and gloves, when handling the compound.[4]

Ventilation: Use in a well-ventilated area to avoid inhalation of dust particles.[1]

Spill Response: In case of a spill, sweep up the solid material and place it in a suitable

container for disposal.[4] Avoid generating dust.[4] Clean the spill area with water.

First Aid:

Eye Contact: Rinse immediately with plenty of water for at least 15 minutes.[3]

Skin Contact: Wash off with soap and plenty of water.

Ingestion: If swallowed, rinse mouth with water. Do NOT induce vomiting.[2]
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Inhalation: Move to fresh air.

II. Chemical and Physical Properties
A summary of the key physical and chemical properties of D-(+)-Cellobiose is provided below.

The ¹³C isotope is stable and non-radioactive, and therefore does not alter the chemical

properties or disposal requirements of the compound.

Property Value

Molecular Formula C₁₁¹³CH₂₂O₁₁

Molecular Weight Approximately 343.29 g/mol

Appearance White to off-white crystalline powder

Solubility Soluble in water

Melting Point 239 °C (decomposes)

Hazard Classification Not classified as hazardous[1][2][3]

III. Disposal Protocol
As a non-hazardous and water-soluble compound, D-(+)-Cellobiose-¹³C can be disposed of

through standard laboratory waste streams.

Step 1: Small Quantities (Milligram to Gram Scale)

For small quantities of D-(+)-Cellobiose-¹³C, such as residual amounts in vials or on lab

equipment:

Dissolve: Dissolve the compound in water.

Dispose via Sanitary Sewer: The resulting aqueous solution can be safely poured down the

sanitary sewer with copious amounts of water. One document specifically recommends this

route for D(+)-Cellobiose.

Step 2: Large Quantities (Bulk Disposal)
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For larger, unused quantities of the solid compound:

Consult Local Regulations: Before disposing of bulk quantities, consult your institution's

environmental health and safety (EHS) office for specific guidelines on non-hazardous

chemical waste disposal.[4]

Solid Waste Disposal: If permitted by local regulations, the solid compound can be disposed

of as non-hazardous solid waste. Ensure the container is clearly labeled with the chemical

name.

Landfill: If required, the material may be sent to a licensed industrial waste landfill.

Step 3: Contaminated Materials

For materials contaminated with D-(+)-Cellobiose-¹³C (e.g., paper towels, gloves, weigh boats):

Segregate: Collect these materials in a designated waste container.

Dispose as Non-Hazardous Waste: Dispose of the container as standard, non-hazardous

laboratory waste.

IV. Experimental Workflow and Disposal Decision
Process
The following diagram illustrates the decision-making process for the proper disposal of D-(+)-

Cellobiose-¹³C.
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Disposal of D-(+)-Cellobiose-13C

Start: Have D-(+)-Cellobiose-13C for Disposal

Is the quantity small (mg to g)?
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Yes

Is the quantity large (bulk)?

No
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End
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Are materials contaminated with the compound?

No

Dispose as non-hazardous solid waste

Collect in a designated waste container

Yes
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Dispose as non-hazardous lab waste
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Caption: Disposal workflow for D-(+)-Cellobiose-¹³C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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